Cas no 82267-48-9 (L-Alanyl-L-phenylalanyl-L-aspartic acid)

L-Alanyl-L-phenylalanyl-L-aspartic acid structure
82267-48-9 structure
Product name:L-Alanyl-L-phenylalanyl-L-aspartic acid
CAS No:82267-48-9
MF:C16H21N3O6
MW:351.354
CID:2844779
PubChem ID:71407344

L-Alanyl-L-phenylalanyl-L-aspartic acid Chemical and Physical Properties

Names and Identifiers

    • CHEBI:158409
    • 82267-48-9
    • L-Alanyl-L-phenylalanyl-L-aspartic acid
    • Alanyl-phenylalanyl-aspartic acid
    • DTXSID80827919
    • Ala-Phe-Asp
    • Inchi: InChI=1S/C16H21N3O6/c1-9(17)14(22)18-11(7-10-5-3-2-4-6-10)15(23)19-12(16(24)25)8-13(20)21/h2-6,9,11-12H,7-8,17H2,1H3,(H,18,22)(H,19,23)(H,20,21)(H,24,25)/t9-,11-,12-/m0/s1
    • InChI Key: BFMIRJBURUXDRG-DLOVCJGASA-N

Computed Properties

  • Exact Mass: 351.14303540g/mol
  • Monoisotopic Mass: 351.14303540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 9
  • Complexity: 504
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 159Ų

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